Cas no 2228683-13-2 (3-hydroxy-3-(5-methylpyridin-3-yl)propanoic acid)
3-hydroxy-3-(5-methylpyridin-3-yl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-hydroxy-3-(5-methylpyridin-3-yl)propanoic acid
- 2228683-13-2
- EN300-1818034
-
- Inchi: 1S/C9H11NO3/c1-6-2-7(5-10-4-6)8(11)3-9(12)13/h2,4-5,8,11H,3H2,1H3,(H,12,13)
- InChI Key: DNTSVBPZRAYVDC-UHFFFAOYSA-N
- SMILES: OC(CC(=O)O)C1C=NC=C(C)C=1
Computed Properties
- Exact Mass: 181.07389321g/mol
- Monoisotopic Mass: 181.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 70.4Ų
3-hydroxy-3-(5-methylpyridin-3-yl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1818034-0.05g |
3-hydroxy-3-(5-methylpyridin-3-yl)propanoic acid |
2228683-13-2 | 0.05g |
$888.0 | 2023-09-19 | ||
| Enamine | EN300-1818034-0.1g |
3-hydroxy-3-(5-methylpyridin-3-yl)propanoic acid |
2228683-13-2 | 0.1g |
$930.0 | 2023-09-19 | ||
| Enamine | EN300-1818034-0.25g |
3-hydroxy-3-(5-methylpyridin-3-yl)propanoic acid |
2228683-13-2 | 0.25g |
$972.0 | 2023-09-19 | ||
| Enamine | EN300-1818034-0.5g |
3-hydroxy-3-(5-methylpyridin-3-yl)propanoic acid |
2228683-13-2 | 0.5g |
$1014.0 | 2023-09-19 | ||
| Enamine | EN300-1818034-1.0g |
3-hydroxy-3-(5-methylpyridin-3-yl)propanoic acid |
2228683-13-2 | 1g |
$1256.0 | 2023-06-01 | ||
| Enamine | EN300-1818034-2.5g |
3-hydroxy-3-(5-methylpyridin-3-yl)propanoic acid |
2228683-13-2 | 2.5g |
$2071.0 | 2023-09-19 | ||
| Enamine | EN300-1818034-5.0g |
3-hydroxy-3-(5-methylpyridin-3-yl)propanoic acid |
2228683-13-2 | 5g |
$3645.0 | 2023-06-01 | ||
| Enamine | EN300-1818034-10.0g |
3-hydroxy-3-(5-methylpyridin-3-yl)propanoic acid |
2228683-13-2 | 10g |
$5405.0 | 2023-06-01 | ||
| Enamine | EN300-1818034-1g |
3-hydroxy-3-(5-methylpyridin-3-yl)propanoic acid |
2228683-13-2 | 1g |
$1057.0 | 2023-09-19 | ||
| Enamine | EN300-1818034-5g |
3-hydroxy-3-(5-methylpyridin-3-yl)propanoic acid |
2228683-13-2 | 5g |
$3065.0 | 2023-09-19 |
3-hydroxy-3-(5-methylpyridin-3-yl)propanoic acid Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
Additional information on 3-hydroxy-3-(5-methylpyridin-3-yl)propanoic acid
Introduction to 3-Hydroxy-3-(5-Methylpyridin-3-yl)propanoic Acid (CAS No. 2228683-13-2)
3-Hydroxy-3-(5-methylpyridin-3-yl)propanoic acid (CAS No. 2228683-13-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound, also known as HMPA, is a derivative of pyridine and possesses a hydroxy group and a carboxylic acid functional group, which contribute to its diverse biological activities.
The chemical structure of 3-hydroxy-3-(5-methylpyridin-3-yl)propanoic acid consists of a pyridine ring with a methyl substitution at the 5-position, linked to a propanoic acid moiety via a hydroxylated carbon. This arrangement imparts specific physicochemical properties that are crucial for its biological interactions and potential medicinal uses. The compound's molecular formula is C10H12N2O3, and it has a molecular weight of approximately 204.21 g/mol.
HMPA has been the subject of numerous studies due to its potential as a lead compound in drug discovery. Recent research has highlighted its anti-inflammatory, antioxidant, and anti-cancer properties, making it a promising candidate for the development of new therapeutic agents. For instance, studies have shown that HMPA can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators in various inflammatory diseases.
In addition to its anti-inflammatory effects, HMPA has demonstrated significant antioxidant activity. This is attributed to its ability to scavenge free radicals and reduce oxidative stress, which is implicated in numerous chronic diseases such as cardiovascular disorders, neurodegenerative conditions, and cancer. The hydroxyl group in the compound's structure plays a crucial role in this antioxidant activity by facilitating the donation of hydrogen atoms to neutralize free radicals.
The anti-cancer potential of HMPA has also been extensively investigated. Preclinical studies have shown that it can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism behind this effect involves the modulation of key signaling pathways such as the PI3K/Akt and MAPK pathways, which are often dysregulated in cancer cells. Furthermore, HMPA has been found to inhibit angiogenesis, the process by which new blood vessels form to supply nutrients to tumors, thereby limiting tumor growth and metastasis.
Beyond its therapeutic applications, HMPA has also been explored for its use as a research tool in understanding the biological processes involved in inflammation and cancer. Its ability to selectively target specific pathways makes it valuable for elucidating the underlying mechanisms of these diseases and identifying potential targets for intervention.
The synthesis of HMPA involves several steps that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the condensation of 5-methylpyridine with an appropriate propanoic acid derivative followed by hydroxylation at the desired position. Advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for both research and industrial applications.
In conclusion, 3-hydroxy-3-(5-methylpyridin-3-yl)propanoic acid (HMPA) (CAS No. 2228683-13-2) is a promising compound with a wide range of potential applications in medicine and research. Its unique chemical structure confers multiple biological activities that make it an attractive candidate for further investigation and development into novel therapeutic agents. As ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, HMPA is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.
2228683-13-2 (3-hydroxy-3-(5-methylpyridin-3-yl)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)